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Compound of Interest

Compound Name: 6-Iodohexan-1-ol

Cat. No.: B3135474 Get Quote

An In-depth Technical Guide to 6-Iodohexan-1-ol (CAS: 40145-10-6)

Introduction
6-Iodohexan-1-ol is a bifunctional organic molecule featuring a primary alcohol at one end of a

six-carbon chain and a primary iodide at the other. This unique structure makes it a valuable

intermediate in organic synthesis, particularly for the introduction of a C6 spacer with reactive

handles at both ends. The hydroxyl group allows for further derivatization or conversion to other

functional groups, while the iodine atom serves as an excellent leaving group in nucleophilic

substitution reactions[1][2][3][4]. This guide provides a comprehensive overview of its

properties, synthesis, reactivity, and handling for researchers and professionals in drug

development and chemical synthesis.

Physicochemical Properties
The physical and chemical properties of 6-Iodohexan-1-ol are summarized below. These

properties are crucial for designing reaction conditions, purification procedures, and for

computational modeling.

General and Physical Properties
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Property Value Reference

CAS Number 40145-10-6 [5]

Molecular Formula C₆H₁₃IO

Molecular Weight 228.07 g/mol

Exact Mass 228.00111 Da

Melting Point -8 °C

Boiling Point 90 °C

Density 1.584 ± 0.06 g/cm³ (Predicted)

Computed Properties
Property Value Reference

XLogP3 2.9

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
1

Rotatable Bond Count 5

Topological Polar Surface Area 20.2 Å²

pKa 15.17 ± 0.10 (Predicted)

Synthesis and Purification
While various methods can be employed for the synthesis of 6-Iodohexan-1-ol, a common and

effective route involves the selective mono-iodination of a symmetric diol, such as 1,6-

hexanediol. A well-established method for converting primary alcohols to primary alkyl iodides

is the Appel reaction, which utilizes triphenylphosphine and iodine under mild conditions.

Experimental Protocol: Synthesis from 1,6-Hexanediol
This protocol is a representative procedure for the synthesis of 6-Iodohexan-1-ol.
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Materials:

1,6-Hexanediol

Triphenylphosphine (PPh₃)

Iodine (I₂)

Imidazole

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

In a round-bottom flask under a nitrogen atmosphere, dissolve triphenylphosphine (1.5

equivalents) in anhydrous dichloromethane at 0 °C (ice bath).

To this solution, sequentially add iodine (1.5 equivalents) and imidazole (3.0 equivalents).

Stir the resulting mixture at 0 °C for 15 minutes.

Prepare a solution of 1,6-hexanediol (1.0 equivalent) in anhydrous dichloromethane.

Add the 1,6-hexanediol solution dropwise to the reaction mixture at 0 °C.

Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring the

reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

thiosulfate to consume excess iodine.

Transfer the mixture to a separatory funnel. Separate the organic layer and extract the

aqueous layer with dichloromethane.
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Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate

the solvent under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield pure 6-
Iodohexan-1-ol.
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Reagent Preparation

Reaction

Workup & Purification
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6-Iodohexan-1-ol
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Caption: Synthetic workflow for 6-Iodohexan-1-ol from 1,6-hexanediol.
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Reactivity and Applications
6-Iodohexan-1-ol is a versatile building block due to its two distinct functional groups.

Nucleophilic Substitution: The carbon-iodine bond is relatively weak, making the iodide an

excellent leaving group. This allows for facile reaction with a wide range of nucleophiles

(e.g., amines, azides, cyanides, thiolates) to form new carbon-heteroatom or carbon-carbon

bonds at the C6 position.

Hydroxyl Group Derivatization: The primary alcohol at the C1 position can undergo typical

alcohol reactions. It can be oxidized to an aldehyde or carboxylic acid, protected with various

protecting groups, or converted into other functional groups like esters or ethers.

This dual reactivity allows for sequential or orthogonal chemical modifications, making it a

valuable precursor in the synthesis of pharmaceuticals, polymers, and self-assembled

monolayers.
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Caption: Reactivity pathways of 6-Iodohexan-1-ol.

Safety and Handling
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While specific safety data for 6-Iodohexan-1-ol is not extensively published, data from

analogous compounds like 1-iodohexane suggest that it should be handled with care. It is likely

to be an irritant to the skin and eyes.

General Precautions:

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or

glasses, and a lab coat.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents. The compound may be light-sensitive, so storage in an amber bottle is

recommended.

Spills: In case of a spill, collect the spillage and dispose of it according to local regulations.

First Aid Measures
Skin Contact: Wash the affected area with plenty of soap and water. If irritation occurs, seek

medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.
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Safe Handling Protocol In Case of Exposure

First Aid Response
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Wear PPE
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Caption: Logical workflow for handling and first aid for 6-Iodohexan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3135474#6-iodohexan-1-ol-cas-number-40145-10-6-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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